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Compound of Interest

2-Chloro-N-(4-
Compound Name:
methoxybenzyl)aniline

CAS No.: 356536-88-4

Cat. No.: B3342816

Get Quote

\ J

This guide provides a comprehensive technical overview of 2-Chloro-N-(4-
methoxybenzyl)aniline, a substituted aniline derivative of interest to researchers and
professionals in drug development and chemical synthesis. This document delves into its
chemical identity, synthesis, characterization, and safety considerations, offering a foundational
resource for its application in a laboratory setting.

Core Chemical Identity

A precise understanding of a molecule's structure and identifiers is paramount for any scientific
endeavor. These identifiers are crucial for database searches, regulatory submissions, and
ensuring the correct compound is being used in experimental work.

Structural Representation and Chemical Identifiers

The molecular structure of 2-Chloro-N-(4-methoxybenzyl)aniline is characterized by a 2-
chloroaniline core N-substituted with a 4-methoxybenzyl group.

Table 1: Chemical Identifiers for 2-Chloro-N-(4-methoxybenzyl)aniline
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Identifier Value Source
2-Chloro-N-(4-

IUPAC Name . N/A
methoxybenzyl)aniline

CAS Number 356536-88-4 [1]1[2][3]

Molecular Formula C14H14CINO [1]

Molecular Weight 247.72 g/mol [11[3]
COC1=CC=C(C=C1l)CNC2=C

SMILES [1]
C=Cc=C2cCl

Information not publicly
InChiKey ) N/A
available

Note: A definitive InChlKey for this specific compound is not readily available in public chemical
databases as of the last update of this guide.

Synthesis and Purification

The synthesis of N-benzylated anilines is a common transformation in organic chemistry. While
a specific, peer-reviewed protocol for the synthesis of 2-Chloro-N-(4-methoxybenzyl)aniline
is not extensively documented, a general and robust method involves the reductive amination
of 4-methoxybenzaldehyde with 2-chloroaniline. This approach is favored for its high efficiency
and selectivity.

Synthetic Pathway: Reductive Amination

The logical pathway for the synthesis of the target compound is a two-step, one-pot reductive
amination. This process begins with the formation of an imine intermediate from the
condensation of 2-chloroaniline and 4-methoxybenzaldehyde, followed by in-situ reduction to
the secondary amine.
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2-Chloroaniline

4-Methoxybenzaldehyde

Reducing Agent
(e.g., NaBH(OAc)3)

Click to download full resolution via product page

Schiff Base (Imine) Intermediataﬁ 2-Chloro-N-(4-methoxybenzyl)aniline

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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